Cas no 302964-07-4 (5-Thiazolecarboxamide, 2-bromo-N-(2-chloro-6-methylphenyl)-)

• Product Name: 5-Thiazolecarboxamide, 2-bromo-N-(2-chloro-6-methylphenyl)-
• CAS No: 302964-07-4
• MF: C₁₁H₈BrClN₂OS
• MW: 331.616019248962
• CID: 1445315
• PubChem ID: 21911251
• Update Time: 2025-04-20

5-Thiazolecarboxamide, 2-bromo-N-(2-chloro-6-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide, 2-bromo-N-(2-chloro-6-methylphenyl)-
• 2-bromo-N-(2-chloro-6-methylphenyl)-5-thiazolecarboxamide
• SCHEMBL1539936
• 302964-07-4
• AKOS015919237
• DB-098576

• Inchi： 1S/C11H8BrClN2OS/c1-6-3-2-4-7(13)9(6)15-10(16)8-5-14-11(12)17-8/h2-5H,1H3,(H,15,16)
• InChI Key： XOLJQOGBLKQXRD-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(C(NC2C(=CC=CC=2C)Cl)=O)S1

Computed Properties

• Exact Mass: 329.92300
• Monoisotopic Mass: 329.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2A^2
• XLogP3: 4.1

Experimental Properties

• PSA: 70.23000
• LogP: 4.19270